Cas no 897624-07-6 (3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea)

3-{1-(4-Fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea is a synthetic urea derivative incorporating a fluorophenyl-tetrazole moiety and a trimethoxyphenyl group. This compound exhibits potential as a biologically active agent due to its structural features, which may confer selective binding properties in medicinal chemistry applications. The presence of the fluorophenyl and tetrazole groups enhances metabolic stability and bioavailability, while the trimethoxyphenyl moiety could contribute to interactions with target proteins or enzymes. Its well-defined chemical structure makes it suitable for research in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's purity and stability under standard conditions further support its utility in experimental and preclinical studies.
3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea structure
897624-07-6 structure
Product name:3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea
CAS No:897624-07-6
MF:C18H19FN6O4
MW:402.379666566849
CID:5809180
PubChem ID:16799341

3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-3-(3,4,5-trimethoxyphenyl)urea
    • 3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea
    • AKOS024626209
    • 897624-07-6
    • 1-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-(3,4,5-trimethoxyphenyl)urea
    • F2072-0369
    • 3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea
    • Inchi: 1S/C18H19FN6O4/c1-27-14-8-12(9-15(28-2)17(14)29-3)21-18(26)20-10-16-22-23-24-25(16)13-6-4-11(19)5-7-13/h4-9H,10H2,1-3H3,(H2,20,21,26)
    • InChI Key: LWIFOFVZDUNZKE-UHFFFAOYSA-N
    • SMILES: N(CC1N(C2=CC=C(F)C=C2)N=NN=1)C(NC1=CC(OC)=C(OC)C(OC)=C1)=O

Computed Properties

  • Exact Mass: 402.14518127g/mol
  • Monoisotopic Mass: 402.14518127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112Ų
  • XLogP3: 1.8

3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2072-0369-20μmol
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea
897624-07-6 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2072-0369-40mg
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea
897624-07-6 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2072-0369-5mg
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea
897624-07-6 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2072-0369-2μmol
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea
897624-07-6 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2072-0369-10μmol
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea
897624-07-6 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2072-0369-1mg
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea
897624-07-6 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2072-0369-10mg
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea
897624-07-6 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2072-0369-20mg
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea
897624-07-6 90%+
20mg
$99.0 2023-05-16
Life Chemicals
F2072-0369-50mg
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea
897624-07-6 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2072-0369-25mg
3-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(3,4,5-trimethoxyphenyl)urea
897624-07-6 90%+
25mg
$109.0 2023-05-16

3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea Related Literature

Additional information on 3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea

Recent Advances in the Study of 3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea (CAS: 897624-07-6)

In recent years, the compound 3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea (CAS: 897624-07-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

The compound, characterized by its unique tetrazole and urea moieties, has been investigated for its role as a modulator of various biological pathways. Recent studies have highlighted its potential as an inhibitor of key enzymes involved in inflammatory and proliferative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 897624-07-6. A novel catalytic method utilizing palladium-based catalysts was reported in Organic Letters, achieving a 90% yield with minimal byproducts. This improvement is critical for scaling up production for preclinical and clinical studies.

Biological evaluations have further revealed that this compound exhibits selective cytotoxicity against certain cancer cell lines, such as MCF-7 and A549, while showing minimal effects on normal cells. These findings were corroborated by in vivo studies in murine models, where the compound demonstrated a favorable pharmacokinetic profile and reduced tumor growth by 60% compared to controls.

Despite these promising results, challenges remain in understanding the full spectrum of its biological interactions. Ongoing research is focused on elucidating its off-target effects and potential synergies with existing chemotherapeutic agents. Additionally, computational modeling studies are being employed to predict its binding affinities with other molecular targets.

In conclusion, 3-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1-(3,4,5-trimethoxyphenyl)urea represents a promising candidate for further development in oncology and other therapeutic areas. Continued research efforts are essential to fully unlock its potential and address the remaining gaps in our understanding of its pharmacological properties.

Recommend Articles

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司